Cas no 1072946-59-8 (2-Carboxypyridine-4-boronic Acid)

2-Carboxypyridine-4-boronic acid is a versatile boronic acid derivative featuring both a carboxylic acid and a boronic acid functional group on a pyridine scaffold. This bifunctional structure makes it a valuable building block in organic synthesis, particularly for Suzuki-Miyaura cross-coupling reactions, where the boronic acid group facilitates efficient carbon-carbon bond formation. The carboxylic acid moiety further enhances its utility by enabling additional derivatization or coordination with metal catalysts. Its stability and reactivity under mild conditions make it suitable for pharmaceutical and materials science applications. The compound is often employed in the synthesis of heterocyclic compounds, ligands, and functionalized aromatic systems.

2-Carboxypyridine-4-boronic Acid structure

1072946-59-8 structure

Product Name:2-Carboxypyridine-4-boronic Acid

CAS No:1072946-59-8

MF:C₆H₆BNO₄

MW:166.927141666412

MDL:MFCD11504842

CID:829011

PubChem ID:23546922

Update Time:2025-06-08

2-Carboxypyridine-4-boronic Acid Chemical and Physical Properties

Names and Identifiers

- 4-Boronopicolinic acid
- 2-Carboxypyridine-4-boronic acid
- 4-borono-2-Pyridinecarboxylic acid
- 4-boronopyridine-2-carboxylic acid
- SCHEMBL12235271
- DTXSID70634896
- AT14615
- 4-Boronopicolinicacid
- BS-23210
- 4-(DIHYDROXYBORANYL)PYRIDINE-2-CARBOXYLIC ACID
- MFCD11504842
- SY345854
- 1072946-59-8
- DB-059608
- XSB94659
- CS-0130751
- SB53668
- AKOS006325240
- 2-Carboxypyridine-4-boronic Acid
- MDL： MFCD11504842
- Inchi： 1S/C6H6BNO4/c9-6(10)5-3-4(7(11)12)1-2-8-5/h1-3,11-12H,(H,9,10)
- InChI Key： JWKBLCPJNBCIIR-UHFFFAOYSA-N
- SMILES： OB(C1C=CN=C(C(=O)O)C=1)O

Computed Properties

Exact Mass: 167.03900
Monoisotopic Mass: 167.0389878g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 90.6Å²

Experimental Properties

Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Dissolution (63 g/l) (25 º C),
PSA: 90.65000
LogP: -1.54040

2-Carboxypyridine-4-boronic Acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Carboxypyridine-4-boronic Acid Pricemore >>

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